Cas no 710340-95-7 (3-((10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)methyl)-N,N-dimethylaniline)

• Product Name: 3-((10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)methyl)-N,N-dimethylaniline
• CAS No: 710340-95-7
• MF: C₂₄H₂₃N
• MW: 325.44612622261
• CID: 1092917
• PubChem ID: 59770374
• Update Time: 2025-06-10

3-((10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)methyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-((10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)methyl)-N,N-dimethylaniline
• 3-(5,6-dihydrodibenzo[2,1-b:2',1'-f][7]annulen-11-ylidenemethyl)-N,N-dimethylaniline
• 710340-95-7
• SCHEMBL4160758

• Inchi： 1S/C24H23N/c1-25(2)21-11-7-8-18(16-21)17-24-22-12-5-3-9-19(22)14-15-20-10-4-6-13-23(20)24/h3-13,16-17H,14-15H2,1-2H3
• InChI Key： CLIUDKYUWIQEKL-UHFFFAOYSA-N
• SMILES： N(C)(C)C1=CC=CC(=C1)/C=C1/C2C=CC=CC=2CCC2C=CC=CC=2/1

Computed Properties

• Exact Mass: 325.183049738g/mol
• Monoisotopic Mass: 325.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 3.2Ų

Additional information on 3-((10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)methyl)-N,N-dimethylaniline

Introduction to 3-((10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)methyl)-N,N-dimethylaniline and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biochemical research. Among these, 3-((10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)methyl)-N,N-dimethylaniline, with the CAS number 710340-95-7, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This introduction aims to explore the compound's characteristics, its relevance in contemporary research, and its implications for future developments in the field.

The molecular structure of 3-((10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)methyl)-N,N-dimethylaniline is characterized by a complex bicyclic system, specifically a dihydro dibenzo[a,d][7]annulene core. This core structure is not only fascinating from a structural chemistry perspective but also offers a platform for diverse functionalizations. The presence of a methyl group attached to the benzene ring through this core, along with the dimethylamino group at the other end, contributes to the compound's reactivity and potential utility in synthetic chemistry.

In recent years, there has been growing interest in heterocyclic compounds due to their wide range of biological activities. The dihydro dibenzo[a,d][7]annulen system is no exception and has been studied for its potential as a scaffold in drug discovery. Researchers have been exploring its derivatives for their pharmacological properties, including anti-inflammatory, antimicrobial, and even anticancer effects. The dimethylamino group in the molecule enhances its solubility and interaction with biological targets, making it an attractive candidate for further investigation.

The synthesis of 3-((10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)methyl)-N,N-dimethylaniline involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically starts from readily available precursors and employs various coupling reactions, cyclizations, and functional group modifications. The complexity of the synthesis underscores the compound's significance and the challenges faced by researchers in achieving high yields and purity.

One of the most compelling aspects of this compound is its potential application in material science. The rigid bicyclic structure provides stability, while the presence of electron-rich aromatic systems allows for interactions with other molecules. This makes it a promising candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The ability to tune its electronic properties through further derivatization opens up new avenues for innovation.

The pharmacological potential of 3-((10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)methyl)-N,N-dimethylaniline has been explored through various computational and experimental studies. Virtual screening techniques have been used to identify potential binding sites on biological targets, while experimental assays have provided insights into its biological activity. These studies have revealed that the compound interacts with enzymes and receptors involved in critical metabolic pathways, suggesting its therapeutic potential.

The role of computational chemistry in understanding the behavior of complex molecules like this one cannot be overstated. Advanced computational methods allow researchers to predict molecular properties, simulate interactions with biological targets, and design experiments more efficiently. For instance, molecular dynamics simulations have been employed to study how this compound behaves within cellular environments, providing valuable insights into its mechanism of action.

In conclusion, 3-((10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)methyl)-N,N-dimethylaniline, identified by its CAS number 710340-95-7, represents a significant advancement in chemical research. Its unique structural features make it a versatile scaffold for pharmaceutical applications, while its potential in material science offers exciting opportunities for innovation. As research continues to uncover new aspects of this compound's properties and applications, it is likely to play an increasingly important role in both academic and industrial settings.